Cas no 1804440-78-5 (Methyl 3-hydroxy-6-methylpyridine-2-acetate)

• Product Name: Methyl 3-hydroxy-6-methylpyridine-2-acetate
• CAS No: 1804440-78-5
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 4906557
• Update Time: 2025-05-23

Methyl 3-hydroxy-6-methylpyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-hydroxy-6-methylpyridine-2-acetate

• Inchi： 1S/C9H11NO3/c1-6-3-4-8(11)7(10-6)5-9(12)13-2/h3-4,11H,5H2,1-2H3
• InChI Key： OMTNTJVALIWZTD-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C)N=C1CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• XLogP3: 0.7
• Topological Polar Surface Area: 59.4

Additional information on Methyl 3-hydroxy-6-methylpyridine-2-acetate

Methyl 3-Hydroxy-6-Methylpyridine-2-Acetate: A Comprehensive Overview

The compound Methyl 3-Hydroxy-6-Methylpyridine-2-Acetate, identified by the CAS Registry Number 1804440-78-5, is a significant entity in the field of organic chemistry, particularly within the realm of pyridine derivatives. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. Recent studies have highlighted its role in synthetic chemistry, pharmacology, and material science, underscoring its versatility and importance.

Pyridine derivatives, such as Methyl 3-Hydroxy-6-Methylpyridine-2-Acetate, are known for their aromatic stability and ability to participate in diverse chemical reactions. The presence of hydroxyl and methyl groups at specific positions on the pyridine ring introduces functional diversity, making this compound a valuable intermediate in the synthesis of more complex molecules. Researchers have explored its reactivity under various conditions, revealing its potential as a building block for drug development and advanced materials.

Recent advancements in synthetic methodologies have enhanced the accessibility of Methyl 3-Hydroxy-6-Methylpyridine-2-Acetate. For instance, studies published in leading chemical journals have demonstrated efficient routes for its preparation, leveraging modern catalytic systems and green chemistry principles. These methods not only improve yield but also reduce environmental impact, aligning with contemporary sustainability goals.

In the context of pharmacology, Methyl 3-Hydroxy-6-Methylpyridine-2-Acetate has shown promise as a precursor for bioactive compounds. Its ability to undergo nucleophilic substitution and condensation reactions makes it a versatile starting material for developing drugs targeting various therapeutic areas. Preclinical studies suggest that derivatives of this compound may exhibit anti-inflammatory, antioxidant, or antimicrobial activities, warranting further investigation.

Beyond pharmacology, this compound has found applications in material science. Its incorporation into polymer systems has been explored to enhance mechanical properties and thermal stability. The unique electronic characteristics of the pyridine ring contribute to these improvements, making it a valuable component in advanced materials design.

The structural elucidation of Methyl 3-Hydroxy-6-Methylpyridine-2-Acetate has been facilitated by modern analytical techniques such as NMR spectroscopy and X-ray crystallography. These methods provide detailed insights into its molecular geometry and bonding patterns, which are crucial for understanding its reactivity and functionality.

In conclusion, Methyl 3-Hydroxy-6-Methylpyridine-2-Acetate stands as a testament to the ingenuity of organic chemistry. Its multifaceted applications and adaptability across scientific disciplines underscore its significance in both academic research and industrial development. As research continues to uncover new potentials for this compound, it is poised to play an increasingly vital role in shaping future innovations.